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Compound of Interest

Compound Name: Occidentalol

Cat. No.: B15194147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Occidentalol, a naturally occurring sesquiterpenoid alcohol, has garnered interest within the

scientific community for its presence in various essential oils and its potential biological

activities. This technical guide provides a comprehensive overview of the physical and

chemical properties of occidentalol, detailed experimental protocols for its synthesis, and an

exploration of its biological activities and associated signaling pathways. The information

presented herein is intended to serve as a valuable resource for researchers, scientists, and

professionals involved in drug development and natural product chemistry.

Physical and Chemical Properties
Occidentalol is a sesquiterpenoid with the molecular formula C₁₅H₂₄O.[1] Its properties are

summarized in the table below.
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Property Value Source

Molecular Formula C₁₅H₂₄O [1]

Molecular Weight 220.35 g/mol [1][2]

IUPAC Name

2-[(2R,4aR,8aS)-4a,8-

dimethyl-2,3,4,8a-tetrahydro-

1H-naphthalen-2-yl]propan-2-

ol

[1]

CAS Number 473-17-6 [1]

Boiling Point 306.33 °C (estimated)

Water Solubility -4.25 (log10WS) [2]

Octanol/Water Partition

Coefficient (logP)
3.696 (Crippen Calculated) [2]

Appearance
Colorless oil that may solidify

at lower temperatures
[3]

Spectroscopic Data
The structural elucidation of occidentalol is supported by various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While a complete, publicly available peak list is not readily found in the searched literature, the

structure of occidentalol with its distinct proton and carbon environments would produce a

characteristic NMR spectrum. Generally, for a molecule of this nature, one would expect to see:

¹H NMR: Signals in the aliphatic region (0.5-2.5 ppm) corresponding to the methyl and

methylene protons of the decalin ring system. Olefinic protons would appear in the downfield

region (around 5.5-6.0 ppm). The proton of the hydroxyl group would likely appear as a

broad singlet, with its chemical shift being concentration and solvent dependent.

¹³C NMR: A total of 15 carbon signals would be expected. The carbon bearing the hydroxyl

group would resonate in the 60-70 ppm region. Olefinic carbons would be found further
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downfield (120-140 ppm), and the aliphatic carbons of the ring system and methyl groups

would appear in the upfield region (10-60 ppm).

Infrared (IR) Spectroscopy
The IR spectrum of occidentalol would be characterized by the following key absorptions:

A broad and strong absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-

H stretching vibration of the alcohol functional group.

Strong C-H stretching vibrations just below 3000 cm⁻¹ for the sp³ hybridized carbons and

potentially weaker C-H stretches just above 3000 cm⁻¹ for the sp² hybridized carbons of the

double bonds.

A C=C stretching absorption in the region of 1640-1680 cm⁻¹.

C-O stretching vibration between 1000 and 1260 cm⁻¹.

Mass Spectrometry (MS)
The electron ionization mass spectrum of occidentalol would show a molecular ion peak (M⁺)

at m/z 220. The fragmentation pattern would likely involve the loss of a water molecule (M⁺ -

18) leading to a peak at m/z 202. Another prominent fragmentation would be the loss of the

isopropyl group or a methyl group from the isopropyl alcohol moiety. Alpha cleavage next to the

hydroxyl group is a common fragmentation pathway for alcohols.[4]

Experimental Protocols
Total Synthesis of (+)-Occidentalol
The total synthesis of (+)-Occidentalol has been achieved from (+)-dihydrocarvone. The

following is a summary of a reported synthetic route.

Step 1: Synthesis of Dihydrooccidentalol (4) Natural (+)-occidentalol is selectively

hydrogenated to produce dihydrooccidentalol.[3]

Step 2: Synthesis of Diol Mixture (5) Dihydrooccidentalol (4) undergoes hydroboration to yield

a mixture of diols.[3]
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Step 3: Oxidation to Hydroxy Ketone (7) The diol mixture (5) is oxidized using

bispyridinechromium(VI) oxide in methylene chloride. The initial product (6) is converted to the

more stable epimer (7) by filtration through alumina.[3]

Step 4: Synthesis of Unsaturated Alcohol (14) This step involves several transformations to

introduce the diene system.

Step 5: Bromination to Dibromide (15) The unsaturated alcohol (14) is treated with bromine in

carbon tetrachloride at 0°C to yield the dibromide (15).[3]

Step 6: Elimination to (+)-Occidentalol (1) The dibromide (15) is heated in 2,6-lutidine to

induce elimination and form (+)-Occidentalol.[3]

Biological Activity and Signaling Pathways
Occidentalol has been investigated for various biological activities, including antibacterial,

antifungal, and antioxidant effects. While specific signaling pathways for occidentalol are not

extensively detailed in the readily available literature, general mechanisms for these activities

by related terpenoids provide a basis for understanding its potential modes of action.

Antibacterial and Antifungal Activity
Essential oils containing occidentalol have demonstrated antibacterial and antifungal

properties. The mechanism of action for many terpenoids involves the disruption of the

microbial cell membrane.[5][6] This disruption can lead to increased membrane permeability,

leakage of intracellular components, and ultimately, cell death.

For antifungal activity, a plausible mechanism is the inhibition of ergosterol biosynthesis, a

critical component of the fungal cell membrane.[7][8] By disrupting this pathway, occidentalol
could compromise the integrity and function of the fungal cell membrane.

Occidentalol Ergosterol Biosynthesis PathwayInhibits Fungal Cell Membrane IntegrityDisrupts Fungal Cell DeathLeads to

Click to download full resolution via product page

Caption: Putative antifungal mechanism of Occidentalol.
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Antioxidant Activity
The antioxidant activity of terpenoids like occidentalol is often attributed to their ability to

scavenge free radicals and to modulate endogenous antioxidant defense systems. One of the

key signaling pathways involved in the cellular antioxidant response is the Nrf2-ARE (Nuclear

factor erythroid 2-related factor 2-Antioxidant Response Element) pathway.[9]

Upon exposure to oxidative stress, Nrf2 translocates to the nucleus and binds to the ARE,

leading to the upregulation of a battery of antioxidant and cytoprotective genes. It is plausible

that occidentalol could exert its antioxidant effects by activating this pathway.
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Caption: Proposed antioxidant mechanism via the Nrf2 pathway.
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Conclusion
This technical guide has provided a detailed overview of the physical and chemical properties

of occidentalol, along with insights into its synthesis and potential biological activities. The

provided information aims to facilitate further research and development of this interesting

natural product. Future studies are warranted to fully elucidate the specific signaling pathways

modulated by occidentalol and to explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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